Cas no 326007-48-1 (4-(azepane-1-sulfonyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidenebenzohydrazide)

• Product Name: 4-(azepane-1-sulfonyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidenebenzohydrazide
• CAS No: 326007-48-1
• MF: C₂₂H₂₇N₃O₅S
• MW: 445.531884431839
• CID: 6072067
• PubChem ID: 6877718
• Update Time: 2025-07-01

4-(azepane-1-sulfonyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-(azepane-1-sulfonyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidenebenzohydrazide
• (E)-4-(azepan-1-ylsulfonyl)-N-(3,4-dimethoxybenzylidene)benzohydrazide
• Benzoic acid, 4-[(hexahydro-1H-azepin-1-yl)sulfonyl]-, 2-[(3,4-dimethoxyphenyl)methylene]hydrazide
• (E)-4-(azepan-1-ylsulfonyl)-N'-(3,4-dimethoxybenzylidene)benzohydrazide
• 4-(azepan-1-ylsulfonyl)-N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]benzamide
• F0818-0014
• AKOS000806942
• 326007-48-1
• VU0488755-1
• 4-(AZEPANE-1-SULFONYL)-N'-[(1E)-(3,4-DIMETHOXYPHENYL)METHYLIDENE]BENZOHYDRAZIDE

• Inchi： 1S/C22H27N3O5S/c1-29-20-12-7-17(15-21(20)30-2)16-23-24-22(26)18-8-10-19(11-9-18)31(27,28)25-13-5-3-4-6-14-25/h7-12,15-16H,3-6,13-14H2,1-2H3,(H,24,26)
• InChI Key： IYTDUEGKLMWUTR-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=C(OC)C(OC)=C1)(=O)C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 445.16714214g/mol
• Monoisotopic Mass: 445.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 11.16±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(azepane-1-sulfonyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidenebenzohydrazide

Compound CAS No 326007-48-1: A Comprehensive Overview

The compound with CAS No 326007-48-1, known as 4-(azepane-1-sulfonyl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidenebenzohydrazide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials. The molecule's structure comprises several key functional groups, including the azepane ring, sulfonyl group, benzohydrazide moiety, and the 3,4-dimethoxyphenyl substituent. These groups contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of azepane-based compounds in medicinal chemistry. The azepane ring, a seven-membered cyclic amine, is known for its stability and ability to form strong hydrogen bonds. In the case of CAS No 326007-48-1, the azepane ring is substituted with a sulfonyl group at position 1. This substitution enhances the molecule's solubility in polar solvents and improves its bioavailability, making it a promising candidate for drug development. The sulfonyl group also plays a critical role in modulating the molecule's electronic properties, which is essential for its interaction with biological targets.

The benzohydrazide moiety in CAS No 326007-48-1 is another key feature that contributes to its chemical versatility. Benzohydrazides are known for their ability to form stable complexes with metal ions, which makes them valuable in coordination chemistry and catalysis. Recent research has explored the use of benzohydrazides as ligands in metalloenzyme mimics and catalysts for organic transformations. The presence of this group in CAS No 326007-48-1 opens up possibilities for its application in asymmetric catalysis and enantioselective synthesis.

The 3,4-dimethoxyphenyl substituent adds another layer of complexity to this compound's structure. Methoxy groups are electron-donating substituents that can influence the electronic environment of the aromatic ring. This substitution pattern is often associated with increased stability and enhanced reactivity towards electrophilic aromatic substitution reactions. In the context of CAS No 326007-48-1, the 3,4-dimethoxyphenyl group may play a role in modulating the molecule's interaction with biological systems or influencing its aggregation behavior in solution.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of complex molecules like CAS No 326007-48-1 with high accuracy. For instance, density functional theory (DFT) calculations have been used to study the electronic structure of this compound, providing insights into its reactivity and potential applications. These studies have revealed that CAS No 326007-48-1 exhibits significant potential as a building block for constructing advanced materials with tailored properties.

In terms of applications, CAS No 326007-48-1 has shown promise in drug delivery systems due to its ability to form stable complexes with therapeutic agents. The molecule's ability to self-assemble into nanostructures has been explored for encapsulating drugs and delivering them to specific targets within the body. Additionally, its unique optical properties make it a candidate for use in light-responsive drug delivery systems.

The synthesis of CAS No 326007-48-1 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the azepane ring through cyclocondensation reactions and subsequent functionalization with sulfonyl and benzohydrazide groups. Recent optimizations in these synthetic routes have improved yields and reduced production costs, making this compound more accessible for research purposes.

In conclusion, CAS No 326007-48-1 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it a valuable tool for advancing research in drug development, materials science, and catalysis. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in both academic and industrial settings.